Cas no 869344-20-7 (5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 869344-20-7
• MF: C₂₂H₂₁ClFN₅OS
• MW: 457.95144534111
• CID: 6295168
• PubChem ID: 16807789
• Update Time: 2025-07-23

5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• 5-[(2-chlorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 869344-20-7
• 5-((2-chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024614935
• 5-[(2-chlorophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F1866-0537

• Inchi： 1S/C22H21ClFN5OS/c1-14-25-22-29(26-14)21(30)20(31-22)19(17-4-2-3-5-18(17)23)28-12-10-27(11-13-28)16-8-6-15(24)7-9-16/h2-9,19,30H,10-13H2,1H3
• InChI Key： ORYGASSMAWFKMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1=C(N2C(=NC(C)=N2)S1)O)N1CCN(C2C=CC(=CC=2)F)CC1

Computed Properties

• Exact Mass: 457.1139373g/mol
• Monoisotopic Mass: 457.1139373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 85.1Ų

Additional information on 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol (CAS No. 869344-20-7)

The compound 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol (CAS No. 869344-20-7) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This heterocyclic compound combines multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. Its structural complexity and unique functional groups position it as a subject of interest for researchers exploring novel therapeutic interventions.

At the core of this compound's structure lies a piperazine moiety, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The piperazine ring in 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol is further substituted with a chlorophenyl group at the 2-position and a fluorophenyl group at the 4-position. These substituents are strategically positioned to modulate the compound's pharmacokinetic and pharmacodynamic properties.

The triazolo[3,2-b]thiazole scaffold is another critical component of this molecule. This fused heterocycle has been extensively studied for its biological activity and has shown promise in various therapeutic areas, including antimicrobial, antiviral, and anticancer applications. The presence of the triazolo[3,2-b]thiazole ring in 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol suggests that it may exhibit similar biological activities while also offering additional interactions due to the attached piperazine moiety.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high accuracy. These tools have been instrumental in understanding how 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol interacts with biological targets. For instance, studies have shown that the chloro and fluoro substituents can enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with key residues in the target protein.

In addition to its structural complexity, 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol exhibits interesting physicochemical properties that make it an attractive candidate for drug development. These properties include solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Furthermore, its stability under different storage conditions ensures that it remains viable for long-term studies and potential clinical applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies to construct the triazolo[3,2-b]thiazole scaffold while introducing the desired substituents at specific positions. Advances in synthetic methodologies have made it possible to produce complex molecules like 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin-1-ylmethyl-2-methyl-1,2,4-triazolo[3,2-b][1,3-thiazol-6-ol more efficiently and cost-effectively.

One of the most exciting aspects of this compound is its potential therapeutic applications. Preliminary studies have suggested that it may exhibit activity against various diseases by interacting with specific biological targets. For example, research has indicated that it may have antitumor properties by inhibiting key enzymes involved in cell proliferation. Additionally, its structural features suggest that it could be effective against other diseases such as neurodegenerative disorders and infectious diseases.

The development of new drugs is a complex process that involves extensive testing to ensure safety and efficacy. 5-(2-chlorophenyl)4-(4-fluorophenyl)piperazin -1 - ylmethyl - 2 - methyl - 1 , 2 , 4 - triazolo [ 3 , 2 - b ] [ 1 , 3 - thiaz ol - 6 - o l is currently undergoing preclinical studies to evaluate its pharmacological properties further. These studies aim to determine its mechanism of action and identify any potential side effects before moving on to human clinical trials.

In conclusion,5-( 2 - chloro phen yl ) 4 - ( 4 - fluoro phen yl ) piper azin - 1 - ylm eth yl - 2 - me th yl - 1 , 2 , 4 - tri azo lo [ 3 , 2 - b ] [ 1 , 3 - thia z ol - 6 - o l ( CAS No .869344 -20 –7 ) is a promis ing compoun d with significant therapeutic potential . Its unique structure , combi nation of pharma co phores , an d inter est ing physicochemical properties make it an attr active candi date for fur ther stu dies . As re searchers continue to explore its biologi cal acti vi ties an d develop new syn thesis meth odologies ，this com pound holds great promise for future med ic al applica tions .